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Compound of Interest

Compound Name: PROTAC BET Degrader-10

Cat. No.: B15543796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PROTAC BET Degrader-10 is a potent and selective small molecule that induces the

degradation of the Bromodomain and Extra-Terminal (BET) family of proteins (BRD2, BRD3,

and BRD4).[1] Unlike traditional inhibitors that simply block the function of these proteins,

PROTAC BET Degrader-10 utilizes the cell's own protein disposal system to eliminate them. It

is a heterobifunctional molecule that recruits the E3 ubiquitin ligase Cereblon (CRBN) to the

BET proteins, leading to their ubiquitination and subsequent degradation by the proteasome.[2]

This event-driven pharmacology offers a powerful approach for studying the biological roles of

BET proteins and holds therapeutic promise for various diseases, including cancer.[3][4]

This document provides detailed application notes and protocols for the preparation of stock

solutions of PROTAC BET Degrader-10, ensuring accurate and reproducible experimental

results.

Data Presentation
A summary of the key quantitative data for PROTAC BET Degrader-10 is presented in the

table below for easy reference.
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Property Value

Molecular Formula C₃₉H₃₉ClN₈O₆S

Molecular Weight 783.29 g/mol [5]

CAS Number 1957234-97-7[5]

Appearance Off-white to light yellow solid[6]

Purity ≥95% or ≥98% depending on the supplier[5][7]

Solubility Soluble in DMSO (e.g., 100 mg/mL)[5][6][7]

DC₅₀
49 nM (concentration for 50% degradation of

BRD4)[5][6][8]

Storage (Powder) -20°C for up to 3 years[6][9]

Storage (Stock Solution)
-80°C for up to 6 months; -20°C for up to 1

month[6][9]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution of PROTAC BET Degrader-10
This protocol describes the preparation of a 10 mM stock solution of PROTAC BET Degrader-
10 in dimethyl sulfoxide (DMSO).

Materials:

PROTAC BET Degrader-10 (powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated precision balance

Vortex mixer
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Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of PROTAC BET Degrader-10
powder to room temperature to prevent condensation of moisture.

Weighing: Carefully weigh the desired amount of PROTAC BET Degrader-10 powder in a

sterile microcentrifuge tube using a calibrated precision balance. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 7.83 mg of the compound (Molecular Weight =

783.29 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the powder. For the 7.83 mg example, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly to dissolve the compound. Gentle

warming in a 37°C water bath and sonication can be used to aid dissolution if necessary.[6]

[7] Visually inspect the solution to ensure that all solid has dissolved and the solution is clear.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[10] Store the aliquots at -80°C

for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[6]

[9]

Safety Precautions:

Handle PROTAC BET Degrader-10 powder in a well-ventilated area or a chemical fume

hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Refer to the Safety Data Sheet (SDS) for detailed safety information.

Visualizations
The following diagrams illustrate the mechanism of action of PROTAC BET Degrader-10 and a

general experimental workflow for its use.
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Figure 1: Mechanism of action of PROTAC BET Degrader-10.
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Figure 2: General experimental workflow for using PROTAC BET Degrader-10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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